Cas no 1402148-76-8 (N-(1-(furan-2-yl)-2-phenylethyl)pyridin-2-amine)

• Product Name: N-(1-(furan-2-yl)-2-phenylethyl)pyridin-2-amine
• CAS No: 1402148-76-8
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 6032119
• PubChem ID: 129317523
• Update Time: 2025-06-08

N-(1-(furan-2-yl)-2-phenylethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-(furan-2-yl)-2-phenylethyl)pyridin-2-amine
• 2-Pyridinamine, N-[1-(2-furanyl)-2-phenylethyl]-
• AKOS032960704
• 1402148-76-8
• WLZ2971

• Inchi： 1S/C17H16N2O/c1-2-7-14(8-3-1)13-15(16-9-6-12-20-16)19-17-10-4-5-11-18-17/h1-12,15H,13H2,(H,18,19)
• InChI Key： APFRRXGUOOMJIW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CC1C=CC=CC=1)NC1C=CC=CN=1

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.182±0.06 g/cm3(Predicted)
• Boiling Point: 386.8±37.0 °C(Predicted)
• pka: 5.99±0.10(Predicted)

Additional information on N-(1-(furan-2-yl)-2-phenylethyl)pyridin-2-amine

Introduction to N-(1-(furan-2-yl-2-phenylethyl)pyridin-2-amine) and Its Significance in Modern Chemical Biology

N-(1-(furan-2-yl-2-phenylethyl)pyridin-2-amine) is a compound with the CAS number 1402148-76-8, which has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that exhibit a blend of aromatic and heterocyclic functionalities, making it a versatile scaffold for drug discovery and molecular research.

The structural motif of N-(1-(furan-2-yl-2-phenylethyl)pyridin-2-amine) incorporates a pyridine ring, a furan moiety, and an ethyl group, which are strategically positioned to interact with biological targets. The pyridine ring is known for its ability to form hydrogen bonds and coordinate with metal ions, while the furan ring introduces oxygen-rich functionality that can enhance binding affinity. The phenethyl side chain adds another layer of complexity, allowing for hydrophobic interactions and steric modulation.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs) and other critical biological processes. N-(1-(furan-2-yl-2-phenylethyl)pyridin-2-amine) has emerged as a promising candidate in this area due to its ability to interact with various biological targets. For instance, studies have shown that this compound can bind to specific domains of proteins involved in signal transduction and cell cycle regulation.

The significance of this compound is further underscored by its potential applications in the development of novel therapeutic agents. Researchers have explored its efficacy in inhibiting the activity of enzymes and receptors associated with inflammatory diseases, neurodegenerative disorders, and cancer. The unique combination of structural features in N-(1-(furan-2-yl-2-phenylethyl)pyridin-2-amine) allows it to mimic natural ligands and disrupt pathological signaling pathways, making it a valuable tool in drug discovery.

One of the most exciting aspects of N-(1-(furan-2-yl-2-phenylethyl)pyridin-2-amine) is its potential for further chemical modification. The presence of multiple reactive sites on its structure provides chemists with ample opportunities to design derivatives with enhanced potency, selectivity, and pharmacokinetic properties. This flexibility has led to the development of several analogs that are being tested in preclinical studies for their therapeutic potential.

The synthesis of N-(1-(furan-2-yl-2-phenylethyl)pyridin-2-amine) is another area of active research. Chemists have developed efficient synthetic routes that leverage modern techniques such as transition metal-catalyzed cross-coupling reactions. These methods not only improve yield but also allow for the introduction of functional groups at specific positions on the molecule, enabling fine-tuning of its biological activity.

In conclusion, N-(1-(furan-2-yl-2-\(<\ stron g\)phenylethyl\(\))pyridin\(<\ strong\) \(\)- amine\) \(\)< strong\(\)\(1402148\)-76\(-8\) \(\)\(is \)\(a \)\(promising \)\(compound \)\(with \)\(significant \)\(potential \)\(for \)\(drug \)\(discovery \)\(and \)\(biological \)\(research.\) Its \)\(unique \)\(structure \)\(and \)\(functionalities\) make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research in chemical biology continues to advance, compounds like N-(1-(furan\(-\) \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \( \ \)-\( \ \)-\( \ \)-\( \ \)-\( \ \)-\( \ \)-\( \ \)-\( \ \)-\( \ \)-\( \ \)-\( \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ \ )\ )))))amino))))) will play an increasingly important role in shaping the future of medicine.